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Compound of Interest

Compound Name: D-Fructose-13C3

Cat. No.: B12377230 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and procedural clarity is paramount. This guide provides essential, immediate safety and

logistical information for handling D-Fructose-13C3, a non-hazardous, stable isotope-labeled

compound. The following procedural guidance outlines operational plans and disposal methods

to ensure safe and effective use.

Personal Protective Equipment (PPE)
While D-Fructose is not classified as a hazardous substance, adherence to standard laboratory

safety protocols is crucial to ensure personnel safety and prevent sample contamination.[1][2]

[3] The following table summarizes the recommended personal protective equipment.
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PPE Category Item Specifications & Use

Eye and Face Protection Safety Glasses or Goggles

Must be worn to protect from

potential splashes or airborne

particles.[1][4] Should meet

ANSI Z87.1 standards.

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. For

prolonged handling, consider

double-gloving. Gloves should

be removed immediately if

contaminated, followed by

hand washing.

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing

from spills.

Footwear Closed-Toe Shoes
Essential to protect feet from

spills or falling objects.

Respiratory Protection Not Generally Required

Under normal use conditions

with adequate ventilation,

respiratory protection is not

necessary. If dust is generated,

a dust mask may be

considered.

Operational Plan for Handling and Disposal
This step-by-step plan outlines the process from receiving the compound to its disposal,

ensuring a safe and contamination-free workflow.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly closed container in a cool, dry, and well-ventilated place.
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Keep a log of the compound's receipt, usage, and disposal.

2. Preparation and Handling:

Before handling, ensure you are wearing the appropriate PPE as detailed in the table above.

Conduct all weighing and solution preparation in a designated clean area, such as a fume

hood or a specific bench space, to prevent cross-contamination.

Use dedicated spatulas and weighing boats. Clean all equipment thoroughly before and after

use.

Avoid creating dust. If the compound is a fine powder, handle it with care to minimize

airborne particles.

Clearly label all solutions with the compound name, concentration, date, and your initials.

3. Experimental Use:

Follow the specific protocols for your experiment.

Handle all solutions and samples containing D-Fructose-13C3 with the same care as the

stock material.

Avoid contact with skin, eyes, and clothing.

4. Spill Management:

In case of a small, dry spill, sweep it up carefully, avoiding dust generation, and place it in a

sealed container for disposal.

For liquid spills, absorb the material with an inert absorbent material and place it in a sealed

container for disposal.

Clean the spill area thoroughly with an appropriate solvent.

Report any significant spills to your laboratory supervisor.
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5. Disposal:

D-Fructose is not considered hazardous waste. However, disposal should be in accordance

with local, state, and federal regulations.

Do not release the compound into the environment. Prevent it from reaching drains or

waterways.

Collect waste material, including empty containers, used gloves, and contaminated

consumables, in a designated, labeled waste container.

Workflow for Safe Handling and Disposal
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Caption: Logical workflow for safe handling of D-Fructose-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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